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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the oxidizing strength of iodic acid (HIOs) and
periodic acid (HIOa4), supported by quantitative data and experimental contexts. This
information is intended to assist researchers in selecting the appropriate oxidizing agent for
their specific synthetic and analytical needs.

Introduction

lodic acid and periodic acid are both oxoacids of iodine and are recognized as potent
oxidizing agents in various chemical transformations. The key distinction between them lies in
the oxidation state of the central iodine atom: +5 in iodic acid and +7 in periodic acid. This
difference in oxidation state fundamentally governs their respective chemical reactivity and
oxidizing power. Periodic acid exists in two principal forms in agueous solution: metaperiodic
acid (HIO4) and orthoperiodic acid (Hs10e).[1][2]

Quantitative Comparison of Oxidizing Strength

The oxidizing strength of a substance can be quantitatively assessed by its standard reduction
potential (E°). A more positive E° value indicates a stronger oxidizing agent. The relevant half-
reactions and their standard reduction potentials are summarized in the table below.
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Oxidizing Agent

Half-Reaction

Standard Reduction
Potential (E°) (V)

Periodic Acid

Hsl06 + HY + 26~ - |03~ +
3H20

1.6

lodic Acid

2103~ + 12H+* + 10e~ - |2 +
6H20

1.20

The data clearly indicates that periodic acid is a significantly stronger oxidizing agent than

iodic acid, as evidenced by its higher standard reduction potential.[2] The E° of 1.6 V for the

reduction of periodic acid to iodic acid highlights its strong tendency to accept electrons and

oxidize other substances.

Structural and Chemical Properties

A summary of the key chemical and physical properties of iodic and periodic acid is presented

below.

Property

lodic Acid (HIO3)

Periodic Acid
(Metaperiodic: HIOa,
Orthoperiodic: HslOe)

lodine Oxidation State

+5

+7

Molar Mass ( g/mol )

175.91

191.91 (HI04), 227.94 (HslO6)

Appearance White crystalline solid Colorless crystals
) ) Tetrahedral (HIO4), Octahedral
Structure Trigonal pyramidal
(HslO0e)
Acidity (pKa) 0.75 pKal = 3.29 (HslOs)

Key Applications

General oxidant, preparation of

iodates

Selective oxidation of vicinal

diols, cleavage reactions

lodic acid is a relatively strong acid and a stable solid.[3] Periodic acid, in its orthoperiodic

form, is the more common species in aqueous solutions and is known for its specific reactivity
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towards certain functional groups.[1][2]

Experimental Evidence and Applications

The superior and more selective oxidizing power of periodic acid is evident in its wider range
of applications in specific organic transformations, most notably the Malaprade reaction.

Periodic Acid: The Malaprade Reaction

The Malaprade reaction is the selective oxidative cleavage of vicinal diols (1,2-diols) to form
two carbonyl compounds (aldehydes or ketones).[4][5][6] This reaction is a cornerstone in
carbohydrate chemistry for structural elucidation.[2]

Experimental Protocol: Cleavage of a Vicinal Diol

» Dissolution: The vicinal diol is dissolved in a suitable solvent, typically water or a mixture of
water and an organic solvent like ethanol or dioxane.

» Addition of Periodic Acid: A stoichiometric amount of periodic acid (or a salt such as
sodium periodate, NalOa) is added to the solution. The reaction is usually carried out at room
temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by testing for the
consumption of the periodate ion.

e Work-up: Once the reaction is complete, the product aldehydes or ketones can be isolated
and purified using standard laboratory techniques.

The mechanism of the Malaprade reaction involves the formation of a cyclic periodate ester
intermediate, which then decomposes to yield the carbonyl products.
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Step 1: Formation of Cyclic Periodate Ester
Step 2: Cleavage and Product Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid and Periodic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046466#comparing-oxidizing-strength-of-iodic-acid-
vs-periodic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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